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Compound of Interest

Compound Name: Thiogeraniol

Cat. No.: B1239506

For immediate release — Proper handling and disposal of chemical reagents are paramount to
ensuring laboratory safety and environmental protection. This document provides essential
guidance on the proper disposal procedures for thiogeraniol, a compound utilized in various
research and development applications, including as a fragrance and flavoring agent.
Adherence to these protocols is critical for minimizing risks and maintaining regulatory
compliance.

Thiogeraniol, also known as (E)-3,7-dimethyl-2,6-octadiene-1-thiol, is a flammable liquid that
can cause skin and eye irritation.[1][2] While some assessments suggest it may not meet GHS
hazard criteria in all reports, a conservative approach, treating it as a hazardous substance, is
recommended to ensure maximum safety.[3] It is also noted to be harmful to aquatic life,
underscoring the importance of preventing its release into the environment.

Key Safety and Hazard Information

A thorough understanding of the substance's properties is the first step toward safe handling
and disposal.
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Property Value Source

CAS Number 39067-80-6 [1][2]

Molecular Formula C10H18S [4]
Colorless to yellow or orange

Appearance o [3]
liquid

Flash Point 52.78 °C (127.00 °F) [1][2]

Boiling Point 229 -230°C

Hazard Statements:

Flammable liquid and vapor.[1]

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye damage.

Harmful to aquatic life.

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Avoid breathing vapors or mist.

Wash skin thoroughly after handling.

Wear protective gloves, eye protection, and face protection.[1]

Avoid release to the environment.

Step-by-Step Disposal Protocol
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The recommended disposal method for thiogeraniol is incineration. However, always consult
and adhere to your institution's specific waste management policies and local regulations.

Experimental Protocol: Incineration Method

This protocol is based on guidance from safety data sheets recommending incineration for
disposal.

Objective: To safely dispose of thiogeraniol waste through high-temperature incineration.

Materials:

Thiogeraniol waste

Compatible combustible solvent (e.g., ethanol, isopropanol)

Properly labeled, sealed, and compatible waste container

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat
Procedure:

e Segregation: Collect thiogeraniol waste in a dedicated, properly labeled container. Do not
mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

 Dilution (if required): For small quantities, it may be recommended to dissolve or mix the
thiogeraniol with a combustible solvent. This should be done in a well-ventilated area, such
as a fume hood.

o Containerization: Ensure the waste container is securely sealed and stored in a designated
hazardous waste accumulation area away from ignition sources.

o Labeling: Clearly label the waste container with "Hazardous Waste," the name
"Thiogeraniol," and any other required hazard symbols (e.g., flammable).

e Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to arrange for pickup and transport
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to a chemical incinerator equipped with an afterburner and exhaust air cleaning systems.[4]

o Documentation: Maintain accurate records of the amount of thiogeraniol waste generated
and disposed of, in accordance with regulatory requirements.

Important Considerations:

» Do Not Dispose Down the Drain: Thiogeraniol is harmful to aquatic life. Under no
circumstances should it be disposed of down the sink or into any sewer system.[4]

e Uncleaned Containers: Handle uncleaned containers that have held thiogeraniol as you
would the product itself.

o Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.qg.,
sand, vermiculite) and collect it in a sealed container for disposal as hazardous waste.
Ensure adequate ventilation.

Logical Workflow for Thiogeraniol Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of thiogeraniol.

Preparation and Collection Disposal Pathway Final Steps

| Aways | Collect in a Labeled Store Securely in Arrange for Incineration via )
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Start: Tl Waste

Click to download full resolution via product page
Caption: Workflow for the safe disposal of thiogeraniol waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and environmentally responsible disposal of thiogeraniol, fostering a culture of safety and
sustainability within their institutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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